Cas no 1203499-08-4 (1-(5-Bromo-3-nitropyridin-2-yl)piperazine)

• Product Name: 1-(5-Bromo-3-nitropyridin-2-yl)piperazine
• CAS No: 1203499-08-4
• MF: C₉H₁₁BrN₄O₂
• MW: 287.113240480423
• MDL: MFCD13176633
• CID: 1074960
• PubChem ID: 46318092
• Update Time: 2025-06-09

1-(5-Bromo-3-nitropyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-3-nitropyridin-2-yl)piperazine
• BE-0225
• AKOS005071805
• 1-(5-bromo-3-nitro-2-pyridinyl)piperazine
• D75909
• MFCD13176633
• DB-362888
• EN300-1894395
• 1-(5-Bromo-3-nitropyridin-2-yl)piperazine, AldrichCPR
• CS-0097671
• 1203499-08-4

• MDL： MFCD13176633
• Inchi： 1S/C9H11BrN4O2/c10-7-5-8(14(15)16)9(12-6-7)13-3-1-11-2-4-13/h5-6,11H,1-4H2
• InChI Key： KEICYYFEZSTEIP-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)[N+](=O)[O-])N1CCNCC1

Computed Properties

• Exact Mass: 286.00700
• Monoisotopic Mass: 286.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 74Ų

Experimental Properties

• PSA: 73.98000
• LogP: 2.07890

1-(5-Bromo-3-nitropyridin-2-yl)piperazine Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-(5-Bromo-3-nitropyridin-2-yl)piperazine

Introduction to 1-(5-Bromo-3-nitropyridin-2-yl)piperazine (CAS No: 1203499-08-4)

1-(5-Bromo-3-nitropyridin-2-yl)piperazine, identified by its Chemical Abstracts Service (CAS) number 1203499-08-4, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents. The compound's unique combination of a piperazine ring and a nitropyridine moiety positions it as a promising candidate for further exploration in drug discovery programs.

The molecular structure of 1-(5-Bromo-3-nitropyridin-2-yl)piperazine consists of a pyridine core substituted with a bromine atom at the 5-position and a nitro group at the 3-position, linked to a piperazine ring through an amide bond. This configuration introduces multiple reactive sites that can be exploited for chemical modifications, enabling the synthesis of analogues with tailored pharmacological properties. The presence of both electrophilic and nucleophilic centers in the molecule allows for diverse synthetic pathways, making it an attractive building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological potential of nitropyridine derivatives, particularly those incorporating the piperazine scaffold. Piperazine-based compounds are well-known for their role as pharmacophores in various therapeutic classes, including antipsychotics, antihistamines, and antihypertensives. The nitro group in 1-(5-Bromo-3-nitropyridin-2-yl)piperazine further enhances its utility by providing opportunities for redox transformations and interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in numerous cellular processes, and dysregulation of their activity is implicated in various diseases, including cancer. The pyridine and piperazine moieties are frequently found in kinase inhibitors due to their ability to bind to ATP pockets and modulate enzyme activity. The brominated nitropyridine derivative offers a unique structural motif that may enhance binding affinity and selectivity against specific kinases.

Recent studies have highlighted the importance of 1-(5-Bromo-3-nitropyridin-2-yl)piperazine as a precursor in the synthesis of more complex molecules with enhanced biological activity. For instance, researchers have demonstrated its utility in generating novel scaffolds that exhibit inhibitory effects on tyrosine kinases, which are aberrantly activated in many cancers. The bromine substituent at the 5-position of the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, allowing for the introduction of aryl or heteroaryl groups that can improve pharmacokinetic profiles.

The nitro group at the 3-position of the pyridine ring is another key feature that contributes to the compound's versatility. Nitro groups can be reduced to amino groups under mild conditions, enabling the formation of new amide or urea bonds that can enhance binding interactions with biological targets. This redox chemistry has been exploited in several drug development campaigns to optimize potency and selectivity. Additionally, the electron-withdrawing nature of the nitro group can influence electronic properties, affecting both metabolic stability and receptor binding affinity.

In terms of synthetic methodologies, 1-(5-Bromo-3-nitropyridin-2-yl)piperazine serves as an excellent intermediate for constructing more intricate molecular architectures. The amide bond connecting the piperazine ring to the nitropyridine moiety can be cleaved or modified under various conditions, facilitating access to diverse derivatives. For example, hydrolysis or transesterification can yield carboxylic acid or ester functionalities, which are common pharmacophoric elements in drug molecules.

The pharmaceutical industry has increasingly recognized the importance of structure-based drug design, where computational modeling plays a pivotal role in predicting binding modes and optimizing lead compounds. 1-(5-Bromo-3-nitropyridin-2-yl)piperazine has been used in virtual screening campaigns to identify potential hits against various therapeutic targets. Its unique structural features make it a valuable candidate for fragment-based drug design approaches, where small molecules are incrementally modified to improve binding affinity and efficacy.

Moreover, this compound has shown promise in preclinical studies as a tool compound for understanding kinase mechanisms and developing inhibitors with improved pharmacological profiles. By serving as a scaffold for generating novel analogues, 1-(5-Bromo-3-nitropyridin-2-yl)piperazine contributes to advancements in understanding disease pathways and identifying new therapeutic strategies.

The synthesis of 1-(5-Bromo-3-nitropyridin-2-yl)piperazine involves multi-step organic transformations that highlight its synthetic utility. Key steps include nucleophilic substitution reactions on halogenated pyridines followed by condensation with piperazine derivatives under appropriate conditions. These synthetic routes underscore the compound's accessibility and its potential for large-scale production if required for industrial applications.

In conclusion,1-(5-Bromo-3-nitropyridin-2-yl)piperazine (CAS No: 1203499-08-4) is a versatile and innovative compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with its synthetic accessibility, make it an attractive scaffold for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry efforts aimed at improving human health.